Cas no 338791-66-5 (2-Cyano(Phenyl)Methyl-6-Fluorobenzenecarbonitrile)

• Product Name: 2-Cyano(Phenyl)Methyl-6-Fluorobenzenecarbonitrile
• CAS No: 338791-66-5
• MF: C₁₅H₉FN₂
• MW: 236.243766546249
• MDL: MFCD00231973
• CID: 3060987
• PubChem ID: 2773941
• Update Time: 2025-04-21

2-Cyano(Phenyl)Methyl-6-Fluorobenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyano-3-fluorophenyl)-2-phenylacetonitrile
• CS-0323476
• 2-[cyano(phenyl)methyl]-6-fluorobenzenecarbonitrile
• 338791-66-5
• 2-[cyano(phenyl)methyl]-6-fluorobenzonitrile
• 2-(Cyano(phenyl)methyl)-6-fluorobenzonitrile
• 2-[Cyano(phenyl)methyl]-6-fluorobenzene-carbonitrile
• 6G-023
• AKOS005070778
• MFCD00231973
• 2-Cyano(Phenyl)Methyl-6-Fluorobenzenecarbonitrile

• MDL： MFCD00231973
• Inchi： 1S/C15H9FN2/c16-15-8-4-7-12(14(15)10-18)13(9-17)11-5-2-1-3-6-11/h1-8,13H
• InChI Key： BFRVFSABWCMXEP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.07497646Da
• Monoisotopic Mass: 236.07497646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 80-82°C

2-Cyano(Phenyl)Methyl-6-Fluorobenzenecarbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds